Cas no 1047683-08-8 (4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid)

• Product Name: 4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid
• CAS No: 1047683-08-8
• MF: C₁₉H₂₉ClN₂O₃
• MW: 368.898164510727
• CID: 6621630
• PubChem ID: 18581046
• Update Time: 2025-07-02

4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-methylanilino)-2-(2-ethylhexylamino)-4-oxobutanoic acid
• 4-((3-chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid
• F2721-0297
• 3-[(3-CHLORO-2-METHYLPHENYL)CARBAMOYL]-2-[(2-ETHYLHEXYL)AMINO]PROPANOIC ACID
• AKOS005143520
• 1047683-08-8
• 4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid

• Inchi： 1S/C19H29ClN2O3/c1-4-6-8-14(5-2)12-21-17(19(24)25)11-18(23)22-16-10-7-9-15(20)13(16)3/h7,9-10,14,17,21H,4-6,8,11-12H2,1-3H3,(H,22,23)(H,24,25)
• InChI Key： AQRMKBDWTNVPES-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(CC(C(=O)O)NCC(CC)CCCC)=O

Computed Properties

• Exact Mass: 368.1866705g/mol
• Monoisotopic Mass: 368.1866705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid

Comprehensive Overview of 4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid (CAS No. 1047683-08-8)

4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid (CAS No. 1047683-08-8) is a specialized organic compound with a unique molecular structure that combines aromatic and aliphatic components. This compound has garnered significant attention in the fields of medicinal chemistry and material science due to its potential applications. The presence of both 3-chloro-2-methylphenyl and 2-ethylhexyl groups in its structure contributes to its distinct chemical properties, making it a subject of ongoing research.

One of the most frequently asked questions about this compound is its synthesis and purification methods. Researchers often explore efficient pathways to produce high-purity 4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid, as impurities can significantly affect its performance in various applications. The compound's solubility in different solvents is another hot topic, particularly for formulators working on drug delivery systems or specialty coatings.

In the context of green chemistry, there's growing interest in developing environmentally friendly synthesis routes for compounds like CAS No. 1047683-08-8. Many researchers are investigating catalyst systems and reaction conditions that can reduce energy consumption and minimize waste generation during production. This aligns with current trends in sustainable chemical manufacturing and the pharmaceutical industry's push toward greener processes.

The structure-activity relationship of 4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid is another area of active investigation. Scientists are particularly interested in how modifications to the phenyl ring or the ethylhexyl chain might alter the compound's biological activity or physical properties. Such studies are crucial for potential applications in drug discovery and material design, where small structural changes can lead to significant functional differences.

From an analytical perspective, the characterization techniques for CAS No. 1047683-08-8 are frequently discussed. Advanced methods like NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming the compound's structure and purity. These techniques are particularly important when the compound is being considered for pharmaceutical applications, where stringent quality control is mandatory.

The stability profile of 4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid under various conditions (temperature, pH, light exposure) is another critical research area. Understanding its degradation pathways helps in developing proper storage protocols and formulation strategies. This information is especially valuable for researchers working on long-term stability studies and product development.

In material science applications, the surface-active properties of CAS No. 1047683-08-8 have shown promise. The combination of hydrophilic and hydrophobic moieties in its structure makes it interesting for surfactant research and nanomaterial fabrication. These applications align with current trends in advanced material development and nanotechnology.

The regulatory status and safety data for 4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid are frequently searched topics. While comprehensive toxicological studies may still be ongoing, preliminary research suggests proper handling procedures should be followed, as with all chemical substances. Researchers and manufacturers should consult the latest safety data sheets and regulatory guidelines when working with this compound.

Looking toward future applications, there's growing speculation about the potential of CAS No. 1047683-08-8 in bioconjugation chemistry and targeted drug delivery. The presence of both amino and carboxylic acid functional groups makes it a candidate for various bioconjugation strategies, which are increasingly important in modern therapeutic development.

For researchers interested in sourcing 4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid, it's important to verify the supplier reliability and certificate of analysis for each batch. The compound's specialized nature means that quality can vary significantly between sources, potentially affecting experimental results and reproducibility.

In conclusion, 4-((3-Chloro-2-methylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid (CAS No. 1047683-08-8) represents an interesting case study in modern chemical research. Its unique structure offers multiple avenues for investigation across various scientific disciplines. As research continues, we can expect to see more applications emerge for this versatile compound, particularly in areas that bridge chemistry with biology and materials science.